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Compound of Interest

Compound Name: Z-Asp(OBzl)-OSu

CAS No.: 61464-33-3

Cat. No.: B8271557

Get Quote

Executive Summary & Chemical Profile
Z-Asp(OBzl)-OSu (N-α-Benzyloxycarbonyl-L-aspartic acid β-benzyl ester α-N-

hydroxysuccinimide ester) is a specialized reagent used in peptide synthesis. As a Senior

Application Scientist, I emphasize that while this compound is not typically classified as

"acutely toxic" (P-listed) by the EPA, its functional group chemistry dictates specific handling.

The N-hydroxysuccinimide (NHS) ester moiety is an electrophile designed to react with primary

amines. In a waste drum, this reactivity can lead to uncontrolled exothermic polymerization or

sensitization of downstream waste handlers if not properly segregated or quenched.
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Parameter Data / Classification

CAS Number
3479-47-8 (Generic for Z-Asp(OBzl)-OSu

derivatives)

Hazard Class
Irritant (Skin/Eye/Respiratory), Moisture

Sensitive

GHS Codes H315, H319, H335

Reactivity
Acylating agent; hydrolyzes in water/base to

release N-hydroxysuccinimide

Waste Stream Non-Halogenated Organic

Incompatibilities Strong oxidizers, Strong bases, Primary amines

Operational Disposal Protocols
Protocol A: Solid Waste (Expired or Excess Reagent)
Context: You have a bottle of degraded or expired solid reagent.

Direct Disposal (Standard):

Do not dissolve in water for drain disposal. This compound is lipophilic and toxic to aquatic

life.

Keep the substance in its original container if possible.[1]

If the container is compromised, transfer to a heavy-duty, chemically resistant polyethylene

bag.

Label clearly: "Solid Chemical Waste: Z-Asp(OBzl)-OSu - Irritant/Reactive."

Place in the Solid Hazardous Waste drum.

Chemical Quenching (Recommended for >50g): Why? Large quantities of active esters can

react exothermically if a waste drum accidentally receives amine-containing waste.
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Dissolve the solid in a minimal amount of Acetone or DMSO.

Slowly add 1M NaOH or a saturated Sodium Bicarbonate solution (1:1 volume ratio).

Stir for 30-60 minutes. This hydrolyzes the NHS ester, converting it to the inert carboxylic

acid form (Z-Asp(OBzl)-OH) and free N-hydroxysuccinimide.

Check pH to ensure basicity (pH > 9 confirms hydrolysis environment).

Dispose of the resulting slurry into the Non-Halogenated Organic Liquid waste stream.

Protocol B: Liquid Waste (Reaction Mixtures)
Context: Mother liquors from peptide coupling reactions.

Segregation: Ensure the waste stream is Non-Halogenated.

Note: If Dichloromethane (DCM) was used as the solvent, this must go into the

Halogenated stream.

Scavenging: If the solution contains unreacted amines, the Z-Asp(OBzl)-OSu will likely have

already reacted. If the solution contains excess active ester, add a small amount of reactive

amine (e.g., Tris buffer or Ethanolamine) to quench the remaining electrophiles before

bottling.

Container: Use High-Density Polyethylene (HDPE) or glass carboys.

Labeling: List all solvents (e.g., DMF, NMP) and the active component.

Protocol C: Empty Container Management (EPA
Compliance)
Context: You have used all the reagent and need to discard the bottle.

To be considered "RCRA Empty" under 40 CFR 261.7, you must remove all wastes that can be

removed by normal means (pouring/pumping).

Triple Rinse:
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Rinse 1: Add a small volume of organic solvent (Acetone or Methanol) to the bottle. Cap

and shake vigorously. Pour rinsate into Liquid Organic Waste.

Rinse 2: Repeat with solvent.

Rinse 3: Repeat with solvent.

Defacement: Cross out the original label or remove it completely.

Disposal: The dry, triple-rinsed container can usually be discarded in standard lab trash or

glass recycling, depending on local institutional policy.

Decision Logic & Workflow
The following diagram illustrates the decision matrix for disposing of Z-Asp(OBzl)-OSu,

ensuring compliance and safety.
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Waste: Z-Asp(OBzl)-OSu

Physical State?

Solid (Powder) Liquid (Solution)

Quantity > 50g? Solvent Type?

Label & Bag
(Solid Haz Waste)

No (<50g)

Dissolve & Hydrolyze
(1M NaOH / NaHCO3)

Yes (>50g - Safer)

Non-Halogenated Waste
(DMF/DMSO/Acetone)

Post-Hydrolysis

Halogenated Waste
(Contains DCM/CHCl3)

Halogenated

Non-Halogenated

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and treatment of NHS-ester activated reagents.
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Scientific Rationale (The "Why")
The Reactivity Hazard
The "OSu" group (N-hydroxysuccinimide ester) is an activated carboxylate. In biological

systems, we use this to label proteins. In a waste drum, however, this electrophilicity presents a

risk. If Z-Asp(OBzl)-OSu is mixed with waste containing primary amines (like piperidine from

Fmoc deprotection), an uncontrolled amide bond formation occurs.

Consequence: Heat generation (exotherm) and potential pressure buildup in the waste

container.

Mitigation: The "Quenching" step described in Protocol A utilizes base-catalyzed hydrolysis

to cleave the ester bond intentionally under controlled conditions, rendering the molecule

inert [1].

Environmental Fate
The Benzyl (OBzl) and Cbz (Z) groups make this molecule highly lipophilic. It will not degrade

rapidly in aqueous sewage systems and can bioaccumulate. Therefore, drain disposal is strictly

prohibited [2].

References
U.S. Environmental Protection Agency (EPA). (2024). 40 CFR 261.7 - Residues of

hazardous waste in empty containers.[2] Electronic Code of Federal Regulations. [Link]

Bucknell University. (2016). Hazardous Waste Segregation Guide.[3] (Standard operating

procedure for separating Halogenated vs. Non-Halogenated organics).[3][4] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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